Cas no 1361473-93-9 (5-(3,5-Dichlorophenyl)-3-fluoro-2-hydroxypyridine)
5-(3,5-Dichlorophenyl)-3-fluoro-2-hydroxypyridine Chemical and Physical Properties
Names and Identifiers
-
- 5-(3,5-Dichlorophenyl)-3-fluoro-2-hydroxypyridine
-
- Inchi: 1S/C11H6Cl2FNO/c12-8-1-6(2-9(13)4-8)7-3-10(14)11(16)15-5-7/h1-5H,(H,15,16)
- InChI Key: NSJYUFGUAYXWRH-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=C(C=1)C1=CNC(C(=C1)F)=O)Cl
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 357
- XLogP3: 2.9
- Topological Polar Surface Area: 29.1
5-(3,5-Dichlorophenyl)-3-fluoro-2-hydroxypyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A024002844-250mg |
5-(3,5-Dichlorophenyl)-3-fluoro-2-hydroxypyridine |
1361473-93-9 | 97% | 250mg |
700.40 USD | 2021-06-09 | |
| Alichem | A024002844-500mg |
5-(3,5-Dichlorophenyl)-3-fluoro-2-hydroxypyridine |
1361473-93-9 | 97% | 500mg |
1,068.20 USD | 2021-06-09 | |
| Alichem | A024002844-1g |
5-(3,5-Dichlorophenyl)-3-fluoro-2-hydroxypyridine |
1361473-93-9 | 97% | 1g |
1,831.20 USD | 2021-06-09 |
5-(3,5-Dichlorophenyl)-3-fluoro-2-hydroxypyridine Related Literature
-
Lianqin Wang,Rachida Bance-Soualhi,Julia Ponce-González,Pilar Ocón,Edson A. Ticianelli,Daniel K. Whelligan,John R. Varcoe J. Mater. Chem. A, 2018,6, 24330-24341
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
Additional information on 5-(3,5-Dichlorophenyl)-3-fluoro-2-hydroxypyridine
Introduction to 5-(3,5-Dichlorophenyl)-3-fluoro-2-hydroxypyridine (CAS No. 1361473-93-9)
5-(3,5-Dichlorophenyl)-3-fluoro-2-hydroxypyridine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 1361473-93-9, has garnered attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates several key features, including a pyridine core, fluoro and chloro substituents, and a hydroxyl group, which contribute to its distinctive chemical behavior and reactivity.
The presence of 3-fluoro and 3,5-dichlorophenyl groups in the molecule imparts specific electronic and steric properties that make it a valuable scaffold for designing novel therapeutic agents. The hydroxyl group further enhances its potential as a pharmacophore, enabling interactions with biological targets such as enzymes and receptors. These structural elements have been extensively studied in recent years, leading to a deeper understanding of how they influence the compound's biological activity and pharmacokinetic profile.
In recent years, there has been a growing interest in exploring the therapeutic potential of pyridine derivatives. Pyridine-based compounds are known for their versatility in drug design, with applications ranging from antiviral to anticancer agents. The specific arrangement of substituents in 5-(3,5-Dichlorophenyl)-3-fluoro-2-hydroxypyridine makes it an attractive candidate for further investigation in this context. Researchers have been particularly interested in its potential as an intermediate in the synthesis of more complex molecules with enhanced biological activity.
One of the most compelling aspects of this compound is its role as a building block for more sophisticated drug candidates. The combination of fluoro and chloro substituents can influence metabolic stability and binding affinity, making it a valuable tool for medicinal chemists seeking to optimize drug-like properties. Additionally, the hydroxyl group provides a site for further functionalization, allowing for the creation of analogs with tailored biological activities.
The study of 5-(3,5-Dichlorophenyl)-3-fluoro-2-hydroxypyridine has been supported by several cutting-edge research initiatives. Advanced computational methods have been employed to predict the compound's interactions with biological targets, providing insights into its potential therapeutic applications. These studies have revealed that the compound exhibits promising activity against certain enzymes and receptors implicated in various diseases.
Furthermore, experimental investigations have demonstrated that this compound can modulate key biological pathways relevant to human health. For instance, studies have shown that it may interfere with signaling pathways involved in inflammation and cancer progression. These findings have sparked interest in exploring its potential as a lead compound for developing novel treatments against these conditions.
The synthesis of 5-(3,5-Dichlorophenyl)-3-fluoro-2-hydroxypyridine involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. The process typically begins with the preparation of key intermediates such as 3-fluoropyridine derivatives followed by functionalization with the 3,5-dichlorophenyl group. The introduction of the hydroxyl group is often achieved through selective oxidation or hydrolysis techniques.
The synthetic route to this compound exemplifies the precision required in pharmaceutical chemistry. Each step must be carefully optimized to ensure high yield and purity, which are critical for subsequent biological evaluation. Advances in synthetic methodologies have enabled researchers to streamline these processes, making it more feasible to produce larger quantities of the compound for research purposes.
The pharmacological profile of 5-(3,5-Dichlorophenyl)-3-fluoro-2-hydroxypyridine has been extensively characterized through both in vitro and in vivo studies. These investigations have provided valuable insights into its mechanism of action and potential side effects. For example, preclinical trials have shown that it can inhibit specific enzymes involved in disease pathways without significant toxicity at therapeutic doses.
The findings from these studies have laid the groundwork for further clinical development efforts. Researchers are now working on optimizing formulations and dosing regimens to maximize efficacy while minimizing adverse effects. The compound's favorable pharmacokinetic properties make it an attractive candidate for translation into clinical trials.
The broader implications of this research extend beyond individual therapeutic applications. The development of new drugs often relies on innovative chemical scaffolds like 5-(3,5-Dichlorophenyl)-3-fluoro-2-hydroxypyridine. By understanding how these compounds interact with biological systems at a molecular level, scientists can design more effective treatments for a wide range of diseases.
In conclusion, 5-(3,5-Dichlorophenyl)-3-fluoro-2-hydroxypyridine (CAS No. 1361473-93-9) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activity make it a valuable asset in the search for new therapeutic agents. As research continues to uncover its full potential, this compound is poised to play an important role in addressing some of today's most pressing medical challenges.
1361473-93-9 (5-(3,5-Dichlorophenyl)-3-fluoro-2-hydroxypyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)